![molecular formula C20H19N5O3S B6442745 3-(4-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}-1,4-diazepan-1-yl)-1??,2-benzothiazole-1,1-dione CAS No. 2549042-44-4](/img/structure/B6442745.png)
3-(4-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}-1,4-diazepan-1-yl)-1??,2-benzothiazole-1,1-dione
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Overview
Description
The compound “3-(4-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}-1,4-diazepan-1-yl)-1??,2-benzothiazole-1,1-dione” is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine . These derivatives are known to be highly bioactive and multipurpose heterocyclic motifs, having applications in drugs, natural products, agrochemicals, material science, and organic synthesis .
Synthesis Analysis
Known methods for the synthesis of 3-heteroaryl-substituted 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives comprise cyclative condensation of 2-enamino- or 2-formamidino-substituted pyridine derivatives with α-[(hetero)aryl]acetyl chlorides . A more sustainable and environmentally friendly method that uses readily available reagents and avoids the use of transition-metal catalysts has been reported. This method involves organocatalyzed photoredox-catalyzed arylation of 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-diazonium salts .
Molecular Structure Analysis
The molecular structure of the synthesized compounds was confirmed by IR, 1HNMR, ESI–MS, and CHN analysis . The crystal structure of a similar compound was evaluated using Olex2 with SIR2004 structure solution program and refined using ShelX refinement package with Least Squares minimization .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds include cyclative condensation, transition metal-catalyzed direct C–H arylation, and halogenation followed by Suzuki–Miyaura arylation . An alternative method involves visible-light-assisted direct C–H arylation of pyrido[1,2-a]pyrimidin-4-ones with aryl diazonium tetrafluoroborates under mild reaction conditions .
Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can be determined through various analytical techniques. For instance, the melting point of a similar compound was found to be between 192–194 °C . Further analysis can be done using techniques like IR, 1HNMR, ESI–MS, and CHN analysis .
Mechanism of Action
Target of Action
The primary target of this compound is the HIV-1 integrase (IN) . IN is an enzyme encoded by HIV-1 that is essential for retroviral replication . It plays a crucial role in the integration of the viral DNA into the host genome, which is a critical step in the HIV life cycle .
Mode of Action
The compound interacts with its target, the HIV-1 IN, by binding into the active site of the enzyme . The keto oxygen atom at the position of C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety in the compound chelate the Mg2+ ion . This interaction inhibits the activity of the IN, thereby preventing the integration of the viral DNA into the host genome .
Biochemical Pathways
The inhibition of the HIV-1 IN disrupts the HIV life cycle, which consists of several steps: viral entry, reverse transcription, integration, gene expression, virion assembly, budding, and maturation . By preventing the integration step, the compound effectively halts the progression of the virus life cycle .
Result of Action
The result of the compound’s action is the inhibition of HIV-1 replication. By binding to the IN and preventing the integration of the viral DNA into the host genome, the compound effectively halts the progression of the virus life cycle . This can lead to a decrease in viral load and potentially slow the progression of HIV infection .
Future Directions
The future directions for this compound could involve further exploration of its bioactive properties and potential applications in various fields such as medicinal chemistry, material science, and organic synthesis . Additionally, more sustainable and environmentally friendly methods for its synthesis could be developed .
Biochemical Analysis
Biochemical Properties
The compound interacts with various biomolecules in biochemical reactions. It has been found to bind into the active site of HIV-1 integrase (IN), a key enzyme in the life cycle of the HIV-1 virus . The keto oxygen atom at position C-4 and nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion .
Cellular Effects
3-(4-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}-1,4-diazepan-1-yl)-1??,2-benzothiazole-1,1-dione has shown to have significant effects on cellular processes. It influences cell function by inhibiting the activity of HIV-1 integrase, thereby preventing the integration of viral DNA into the host genome .
Molecular Mechanism
The compound exerts its effects at the molecular level through binding interactions with biomolecules. It inhibits the activity of HIV-1 integrase by binding to the enzyme’s active site and chelating a Mg2+ ion, which is crucial for the enzyme’s function .
Temporal Effects in Laboratory Settings
It has been observed that the compound displays moderate inhibitory properties against the HIV-1 virus in Hela cell cultures .
properties
IUPAC Name |
2-[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]pyrido[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O3S/c26-19-14-18(21-17-8-3-4-11-25(17)19)23-9-5-10-24(13-12-23)20-15-6-1-2-7-16(15)29(27,28)22-20/h1-4,6-8,11,14H,5,9-10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLVGTPWODXDVSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)C2=NS(=O)(=O)C3=CC=CC=C32)C4=CC(=O)N5C=CC=CC5=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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